Cas no 2680857-48-9 (2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680857-48-9
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5650974
• PubChem ID: 165908193
• Update Time: 2025-10-30

2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273320
• 2-{cyclobutyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2680857-48-9
• 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C10H15NO4/c1-2-6-15-10(14)11(7-9(12)13)8-4-3-5-8/h2,8H,1,3-7H2,(H,12,13)
• InChI Key： FIRLGUOBGSEOHW-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

Professional Introduction to 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No: 2680857-48-9)

2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid, identified by the CAS number 2680857-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents. The presence of both cyclobutyl and prop-2-en-1-yloxycarbonylamino functional groups imparts distinct chemical characteristics, enabling its utility in synthetic chemistry and drug design.

The cyclobutyl moiety in the molecular structure contributes to the compound's stability and rigidity, which are often desirable traits in drug candidates. This structural feature can influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. Additionally, the prop-2-en-1-yloxycarbonylamino group introduces a polar and nucleophilic character, making it suitable for further functionalization and derivatization. These attributes collectively position 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid as a versatile intermediate in medicinal chemistry.

In recent years, there has been a growing interest in exploring novel compounds with enhanced pharmacological profiles. The synthesis and characterization of 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid have been central to several cutting-edge research endeavors. For instance, studies have demonstrated its potential as a building block in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacokinetic properties, thereby improving its therapeutic efficacy.

Moreover, the application of computational methods has further elucidated the mechanistic aspects of 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid. Molecular docking simulations have revealed that this compound can effectively interact with specific enzyme targets, suggesting its suitability for inhibiting key pathological pathways. These findings align with the broader trend in drug discovery, where structure-based design plays a pivotal role in identifying high-affinity ligands. The integration of experimental data with computational predictions has provided a comprehensive understanding of the compound's biological activity.

The role of 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid extends beyond its use as an intermediate in drug development. It has also been explored in the context of biomaterials and nanotechnology. Researchers have investigated its potential as a cross-linking agent in polymer chemistry, where its unique functional groups facilitate the formation of stable and biocompatible hydrogels. These materials have promising applications in tissue engineering and drug delivery systems.

In conclusion, 2-{cyclobutyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No: 2680857-48-9) represents a significant advancement in synthetic and medicinal chemistry. Its distinctive structural features and versatile reactivity make it an invaluable asset for researchers developing innovative therapeutic solutions. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly crucial role in addressing complex medical challenges. The ongoing research into its applications underscores its potential to contribute to breakthroughs across multiple disciplines within the life sciences.